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Compound of Interest

Compound Name: Methyl 6-chloro-5-nitronicotinate

Cat. No.: B045655

Essential Safety and Handling Guide for Methyl 6-
chloro-5-nitronicotinate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans for handling Methyl 6-chloro-5-nitronicotinate (CAS No: 59237-53-5) in a
laboratory setting. Adherence to these guidelines is critical for ensuring personal safety and
minimizing environmental impact.

Hazard Identification and Classification

Methyl 6-chloro-5-nitronicotinate is classified as a hazardous substance.[1][2][3] It is harmful
if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2][4]

[5]

GHS Hazard Statements:

H302: Harmful if swallowed[4][5]

H315: Causes skin irritation[1][2][3][4][5]

H319: Causes serious eye irritation[1][2][3][4][5]

H335: May cause respiratory irritation[1][2][3][4][5]
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Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the primary defense against chemical exposure.
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Specifications and

Protection Type Required PPE L
Guidelines
Use chemical safety goggles
that meet OSHA's eye and
face protection regulations in
Safety Goggles and Face 29 CFR 1910.133 or European

Eye and Face Protection ) )
Shield Standard EN166. A face shield

should be worn over goggles
when there is a significant risk

of splashing.

Wear chemical-impermeable
gloves, such as nitrile or

Hand Protection Chemical-Resistant Gloves neoprene.[1] Inspect gloves for
any signs of degradation or

puncture before use.

A standard laboratory coat
should be worn at all times.

For procedures with a higher

Body Protection Laboratory Coat ] )
risk of splashes, a chemical-
resistant apron is
recommended.

Respiratory Protection Fume Hood or Respirator All handling of Methyl 6-chloro-

5-nitronicotinate should be
conducted in a well-ventilated
area, preferably within a
chemical fume hood.[2][3] If a
fume hood is not available or if
exposure limits are likely to be
exceeded, a NIOSH/MSHA-
approved respirator with an
appropriate cartridge for
organic vapors and
particulates should be used.[1]

In case of fire, wear a self-
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contained breathing apparatus.

[1](21[3]

Occupational Exposure Limits (OELS)

No specific occupational exposure limits have been established for Methyl 6-chloro-5-
nitronicotinate. Therefore, it is prudent to adhere to the established limits for a structurally
related compound, pyridine. These values should be used as a guideline to minimize exposure.

Organization TWA (8-hour) STEL (15-minute) Notes
5 ppm (15 mg/m3)[4 Permissible Exposure
OSHA (PEL) ppm (15 mg/mI[4] et p
[6] Limit
Recommended
NIOSH (REL) 5 ppm (15 mg/m?3)[6]

Exposure Limit

ACGIH (TLV) 1 ppm (3.1 mg/m3)[1] - Threshold Limit Value

Operational and Disposal Plans
Experimental Protocol: Safe Handling of Methyl 6-
chloro-5-nitronicotinate

This step-by-step protocol outlines the safe handling of Methyl 6-chloro-5-nitronicotinate
from receipt to disposal.

1. Preparation and Engineering Controls:

Before handling, ensure that a chemical fume hood is operational and that an eyewash
station and safety shower are readily accessible.

Verify that all necessary PPE is available and in good condition.

Keep the container tightly closed and store in a well-ventilated place.[1][2][3] The substance
should be stored locked up.[1][2][3]

N

. Handling the Compound:
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Work exclusively within a certified chemical fume hood.
Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2][3]
Avoid contact with skin and eyes.[1]
When weighing or transferring the solid, use techniques that minimize dust generation.
Wash hands thoroughly after handling.[1][2][3]
. Spill Management:
In the event of a spill, evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material such as sand,
earth, diatomaceous earth, or vermiculite.[7]

Do not use combustible materials, such as sawdust, to absorb the spill.

Collect the absorbed material using non-sparking tools and place it into a suitable, labeled
container for disposal.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.
Contaminated clothing should be removed and washed before reuse.[1][2]
. Disposal Plan:

Dispose of all waste, including contaminated PPE and absorbent materials, as hazardous
waste.

Methyl 6-chloro-5-nitronicotinate is a chlorinated organic compound and should not be
disposed of down the drain.[5][8]

Collect waste in a designated, properly labeled, and sealed container.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[1]
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Emergency First Aid Procedures

« If Inhaled: Move the person to fresh air.[1][2][3] If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[1]

» In Case of Skin Contact: Immediately wash off with soap and plenty of water.[1][2][3]
Remove contaminated clothing. If skin irritation occurs, get medical advice/attention.[1][2]

e In Case of Eye Contact: Rinse cautiously with water for several minutes.[1][2] Remove
contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek
immediate medical attention.[1][2][3]

« |If Swallowed: Rinse mouth with water.[1][2][3] Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Call a physician or poison control center immediately.[1]

Visual Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling and disposal of Methyl 6-
chloro-5-nitronicotinate.
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Safe Handling Workflow: Methyl 6-chloro-5-nitronicotinate
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Caption: Workflow for safe handling and disposal of Methyl 6-chloro-5-nitronicotinate.

© 2025 BenchChem. All rights reserved.

7/9

Tech Support


https://www.benchchem.com/product/b045655?utm_src=pdf-body-img
https://www.benchchem.com/product/b045655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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